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Abstract
This technical guide provides an in-depth review of 1-Methoxy-3-methylcyclohexane, a

saturated ether derivative of a substituted cyclohexane. Due to a notable absence of this

specific molecule in extensive peer-reviewed literature, this document establishes a

foundational understanding through a detailed examination of its chemical and physical

properties, a proposed synthetic route based on established organic chemistry principles, and

an overview of the potential biological activities of its broader class of analogs. This guide is

intended to serve as a valuable resource for researchers interested in the synthesis,

characterization, and potential applications of simple alkoxycyclohexanes in medicinal

chemistry and materials science. While no specific signaling pathways involving this molecule

have been identified, a general workflow for its synthesis and subsequent biological screening

is presented to guide future research endeavors.

Introduction
The cyclohexane ring is a ubiquitous scaffold in medicinal chemistry, valued for its

conformational rigidity and three-dimensional structure, which can provide a bioisosteric

replacement for phenyl or other cyclic systems. The introduction of various substituents, such

as alkoxy groups, can significantly modulate the physicochemical properties of the cyclohexane

core, including lipophilicity, metabolic stability, and receptor-binding interactions. 1-Methoxy-3-
methylcyclohexane represents a simple, chiral derivative within this class of compounds. This
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guide aims to consolidate the available information on this molecule and its analogs, providing

a technical foundation for its synthesis and potential exploration in drug discovery and other

applications.

Physicochemical Properties of 1-Methoxy-3-
methylcyclohexane
1-Methoxy-3-methylcyclohexane is a saturated cyclic ether. Its physical and chemical

properties are largely dictated by the cyclohexane ring and the methoxy and methyl

substituents. The presence of two stereocenters (at C1 and C3) means that this compound can

exist as four stereoisomers: (1R,3R), (1S,3S), (1R,3S), and (1S,3R).

Property Value Source

Molecular Formula C₈H₁₆O PubChem[1]

Molecular Weight 128.21 g/mol PubChem[1]

IUPAC Name
1-methoxy-3-

methylcyclohexane
PubChem[1]

CAS Number 52204-64-5 PubChem[1]

XLogP3-AA (LogP) 2.3 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 128.120115130 Da PubChem[1]

Topological Polar Surface Area 9.2 Å² PubChem[1]

Synthesis of 1-Methoxy-3-methylcyclohexane
A robust and widely applicable method for the synthesis of ethers such as 1-Methoxy-3-
methylcyclohexane is the Williamson ether synthesis.[2][3][4] This reaction involves the
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nucleophilic substitution (SN2) of an alkyl halide by an alkoxide.[2][3] For the synthesis of 1-
Methoxy-3-methylcyclohexane, the reaction would proceed between the sodium salt of 3-

methylcyclohexanol and a methylating agent like methyl iodide.

Proposed Synthetic Scheme

3-Methylcyclohexanol

Sodium 3-methylcyclohexoxideDeprotonation

Hydrogen Gas (H2)

Sodium Hydride (NaH)

Methyl Iodide (CH3I) 1-Methoxy-3-methylcyclohexane

Sodium Iodide (NaI)

SN2 Attack

Click to download full resolution via product page

Caption: Proposed synthesis of 1-Methoxy-3-methylcyclohexane.

Detailed Experimental Protocol
The following is a generalized experimental protocol for the synthesis of 1-Methoxy-3-
methylcyclohexane, adapted from procedures for similar Williamson ether syntheses.[5][6]

Materials:

3-Methylcyclohexanol

Sodium hydride (NaH), 60% dispersion in mineral oil
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Methyl iodide (CH₃I)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Preparation of the Alkoxide: To a flame-dried, three-necked round-bottom flask equipped with

a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add sodium hydride (1.1 eq). The

NaH is washed with anhydrous pentane to remove the mineral oil. Anhydrous THF is then

added to the flask. 3-Methylcyclohexanol (1.0 eq), dissolved in a small amount of anhydrous

THF, is added dropwise to the stirred suspension of NaH in THF at 0 °C. The reaction

mixture is then allowed to warm to room temperature and stirred for 1 hour, or until the

evolution of hydrogen gas ceases, indicating the formation of the sodium 3-

methylcyclohexoxide.

Ether Formation: The reaction mixture is cooled to 0 °C, and methyl iodide (1.2 eq) is added

dropwise. The resulting mixture is then heated to reflux and maintained at this temperature

for 12-18 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Workup: After the reaction is complete, the mixture is cooled to room temperature and

quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The

resulting mixture is transferred to a separatory funnel, and the aqueous layer is extracted

three times with diethyl ether. The combined organic layers are washed with brine, dried over

anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure

using a rotary evaporator.

Purification: The crude product is purified by fractional distillation to yield pure 1-Methoxy-3-
methylcyclohexane.

Spectroscopic Characterization
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While specific spectra for 1-Methoxy-3-methylcyclohexane are not readily available in the

public domain, the expected spectroscopic features can be predicted based on its structure

and data from analogous compounds.

Technique Expected Features

¹H NMR

A singlet for the methoxy protons (-OCH₃) is

expected around 3.3 ppm.[7] The proton on the

carbon bearing the methoxy group (H1) would

likely appear as a multiplet. The methyl protons

(-CH₃) at the 3-position would appear as a

doublet. The remaining cyclohexyl protons

would appear as a series of complex multiplets

in the upfield region (typically 1.0-2.0 ppm).

¹³C NMR

The carbon of the methoxy group is expected to

have a chemical shift in the range of 55-60 ppm.

[7] The carbon attached to the oxygen (C1)

would be downfield, likely in the 70-80 ppm

range. The carbon with the methyl group (C3)

and the methyl carbon itself would have distinct

signals, with the remaining four cyclohexane

carbons appearing in the aliphatic region.

IR Spectroscopy

A prominent C-O stretching band for the ether

linkage is expected in the region of 1070-1150

cm⁻¹. C-H stretching bands for the sp³

hybridized carbons will be observed just below

3000 cm⁻¹.

Mass Spectrometry

The molecular ion peak (M⁺) would be observed

at m/z = 128. Common fragmentation patterns

for cyclic ethers would be expected, including

the loss of the methoxy group or the methyl

group.

Potential Biological Activities of Analogs
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There is no specific research on the biological activity of 1-Methoxy-3-methylcyclohexane.

However, the broader class of cyclohexane derivatives has been investigated for a range of

biological activities. These studies suggest that the cyclohexane scaffold can be a valuable

component in the design of new therapeutic agents.

Antimicrobial and Antifungal Activity
Numerous studies have demonstrated that cyclohexane derivatives can exhibit significant

antimicrobial properties. For instance, certain cyclohexane triones have been shown to be

active against Gram-positive bacteria.[8] Other derivatives have shown activity against a range

of bacteria and fungi, with some compounds exhibiting potency comparable to existing

antibiotics.[9] The mechanism of action for some of these compounds is thought to involve the

disruption of the bacterial cytoplasmic membrane.

Anticancer and Cytotoxic Activity
The cyclohexane moiety is present in several approved anticancer drugs.[10] Substituted

cyclohexane derivatives have been shown to possess antiproliferative and cytotoxic activities

against various cancer cell lines. For example, some polyoxygenated cyclohexane compounds

have demonstrated remarkable cytotoxic activity against pancreatic and breast cancer cell lines

while showing no cytotoxicity towards normal cells.[9]

Signaling Pathways and Future Directions
Currently, there is no published literature that implicates 1-Methoxy-3-methylcyclohexane or

its simple analogs in any specific cellular signaling pathways. The biological activity of more

complex cyclohexane-containing molecules is typically attributed to their interaction with

specific protein targets, such as enzymes or receptors, which in turn modulates downstream

signaling events.

Given the lack of specific biological data for 1-Methoxy-3-methylcyclohexane, a logical next

step for researchers would be to perform a general biological screening to identify any potential

activities.
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Caption: A logical workflow for the synthesis and biological screening of 1-Methoxy-3-
methylcyclohexane.

Conclusion
1-Methoxy-3-methylcyclohexane is a simple saturated ether for which there is a paucity of

specific scientific literature. This technical guide has provided a comprehensive overview based

on the established principles of organic chemistry and the known properties of its structural

analogs. A reliable synthetic route via the Williamson ether synthesis has been detailed, and

the expected spectroscopic characteristics have been outlined. While no specific biological

activities or signaling pathway involvements have been reported, the broader class of

cyclohexane derivatives shows promise in areas such as antimicrobial and anticancer

research. This guide serves as a foundational document to encourage and facilitate future

research into this and related small molecules, providing a roadmap for their synthesis,

characterization, and potential biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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